Cas no 554435-83-5 (Deferasirox (Fe3+ chelate))

• Product Name: Deferasirox (Fe3+ chelate)
• CAS No: 554435-83-5
• MF: C₂₁H₁₂FeN₃O₄
• MW: 426.182685852051
• CID: 2601601
• PubChem ID: 78118625
• Update Time: 2025-07-24

Deferasirox (Fe3+ chelate) Chemical and Physical Properties

Names and Identifiers

• Deferasirox (Fe3+ chelate)
• 4-[3,5-bis(2-oxidophenyl)-1,2,4-triazol-1-yl]benzoate,iron(3+)
• Exjade Fe3+ chelate
• 4-[3,5-bis(2-oxidophenyl)-1,2,4-triazol-1-yl]benzoate;iron(3+)
• Deferasirox Fe3+ chelate
• F84897
• Deferasirox Fe3(addition) chelate
• DTXSID00856160
• 554435-83-5
• PD118412
• Iron(3+) 4-[3,5-bis(2-oxidophenyl)-1H-1,2,4-triazol-1-yl]benzoate
• [4-[3,5-Bis[2-hydroxy)phenyl]-1H-1,2,4-triazol-1-yl]benzoato)]iron
• FD64999

• Inchi： 1S/C21H15N3O4.Fe/c25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28;/h1-12,25-26H,(H,27,28);/q;+3/p-3
• InChI Key： ABQALTGEPFNCIY-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C1C=CC=CC=1C1=NC(C2C=CC=CC=2[O-])=NN1C1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 426.017716g/mol
• Monoisotopic Mass: 426.017716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Deferasirox (Fe3+ chelate) Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Deferasirox (Fe3+ chelate)

Deferasirox (Fe3+ Chelate): A Comprehensive Guide to Its Properties and Applications

Deferasirox (Fe3+ chelate), with CAS No. 554435-83-5, is a highly specialized iron-chelating agent widely recognized for its therapeutic efficacy in managing iron overload conditions. This compound, often referred to by its brand name Exjade or Jadenu, has garnered significant attention in both clinical and research settings due to its unique chemical properties and broad applicability. In this article, we delve into the molecular structure, mechanism of action, and contemporary applications of Deferasirox, while addressing frequently asked questions and trending topics in the field.

The molecular formula of Deferasirox (Fe3+ chelate) is C₂₁H₁₅N₃O₄, and it functions as a tridentate ligand, selectively binding to ferric ions (Fe³⁺). This selective chelation is critical for its role in treating conditions like transfusional iron overload, a common complication in patients with thalassemia or sickle cell anemia. Unlike older chelators, Deferasirox offers the advantage of oral administration, significantly improving patient compliance and quality of life.

Recent advancements in iron chelation therapy have spotlighted Deferasirox as a frontrunner due to its favorable pharmacokinetic profile. Studies highlight its ability to reduce liver iron concentration (LIC) and serum ferritin levels, key biomarkers in iron overload management. Moreover, its low toxicity profile compared to traditional agents like deferoxamine makes it a preferred choice for long-term treatment regimens.

One of the most searched questions about Deferasirox (Fe3+ chelate) revolves around its side effects and safety. Common adverse effects include gastrointestinal disturbances, skin rashes, and mild increases in serum creatinine. However, rigorous monitoring and dose adjustments can mitigate these risks. Researchers are also exploring its potential in neurodegenerative diseases, where iron dysregulation plays a pathogenic role, opening new avenues for its application beyond hematology.

From an industrial perspective, the synthesis of Deferasirox involves multi-step organic reactions, with emphasis on purity and yield optimization. The CAS No. 554435-83-5 serves as a unique identifier in regulatory and procurement processes, ensuring compliance with global standards like the FDA and EMA. Its patent expiration has also spurred generic production, making it more accessible to underserved populations.

In conclusion, Deferasirox (Fe3+ chelate) represents a paradigm shift in iron chelation therapy, combining efficacy, convenience, and safety. As research continues to uncover its broader therapeutic potential, this compound remains a focal point in both clinical practice and pharmaceutical innovation. For those seeking detailed protocols or pharmacokinetic data, consulting peer-reviewed journals or regulatory guidelines is highly recommended.